Cas no 1227577-01-6 (4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1227577-01-6
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• MDL: MFCD16611494
• CID: 2179653
• Update Time: 2025-10-28

4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine
• FCH1345001

• MDL： MFCD16611494
• Inchi： 1S/C7H5F3INO/c1-13-6-5(7(8,9)10)4(11)2-3-12-6/h2-3H,1H3
• InChI Key： NYIZIYMXZQAIJL-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 22.1

Additional information on 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine

4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1227577-01-6): A Versatile Building Block in Modern Pharmaceutical Synthesis

4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1227577-01-6) is a highly versatile compound that has gained significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and reactivity. This compound is characterized by the presence of an iodine atom, a methoxy group, and a trifluoromethyl group on a pyridine ring, making it an excellent starting material for a wide range of synthetic transformations.

The iodine substituent on the pyridine ring provides a valuable handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Buchwald-Hartwig amination. These reactions are widely used in the synthesis of complex molecules, including drug candidates and bioactive compounds. The methoxy group enhances the solubility and stability of the molecule, while the trifluoromethyl group imparts significant electronic and steric effects, which can influence the biological activity and pharmacokinetic properties of the final product.

Recent studies have highlighted the importance of 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific kinases involved in cancer progression. The researchers demonstrated that derivatives of 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine exhibited high selectivity and efficacy in inhibiting these kinases, making them promising candidates for further preclinical and clinical evaluation.

In another study published in Organic Letters, scientists explored the application of 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. The researchers successfully synthesized several GPCR modulators using 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine as a building block, which showed promising activity in cellular assays and animal models.

The synthetic utility of 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine extends beyond its use as an intermediate in drug discovery. It has also been employed in the preparation of functional materials and polymers with unique properties. For example, a 2020 study in Macromolecules described the synthesis of conjugated polymers containing 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine units, which exhibited excellent photovoltaic performance and stability under various environmental conditions.

The versatility of 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine is further exemplified by its use in the development of radiolabeled compounds for positron emission tomography (PET) imaging. A 2019 publication in Bioconjugate Chemistry reported the successful synthesis and evaluation of PET tracers derived from 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine. These tracers showed high uptake and retention in target tissues, making them valuable tools for non-invasive imaging and diagnosis.

In summary, 4-Iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1227577-01-6) is a highly valuable compound with broad applications in pharmaceutical synthesis, materials science, and diagnostic imaging. Its unique combination of functional groups provides a robust platform for the development of novel therapeutics and advanced materials. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.